molecular formula C12H11NO4 B6282930 (2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid CAS No. 5203-11-2

(2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid

Cat. No. B6282930
CAS RN: 5203-11-2
M. Wt: 233.22 g/mol
InChI Key: URWCIQUEFSJOJG-VIFPVBQESA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid, also known as 2S-2-IBOA, is an organic compound that is found in a variety of plant species. It is a component of many essential oils, such as lavender, and is known for its potential medicinal properties. 2S-2-IBOA has been extensively studied in recent years, and its potential applications are still being explored.

Mechanism of Action

The exact mechanism of action of (2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). In addition, it is thought to act as an antioxidant, scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to reduce inflammation and pain, as well as to have anti-microbial and anti-oxidant properties. In addition, it has been shown to be effective in the treatment of certain cancers, such as colon cancer. Furthermore, it has been found to have a positive effect on the immune system, as well as to possess anti-angiogenic properties.

Advantages and Limitations for Lab Experiments

The use of (2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid in laboratory experiments has both advantages and limitations. One of the main advantages is that it is relatively easy to synthesize and is widely available. In addition, it is a relatively stable compound and can be stored for long periods of time. However, there are also some limitations to its use. For example, it can be toxic in high concentrations, and its effects on humans are not yet fully understood.

Future Directions

The potential applications of (2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid are still being explored, and there are many possible future directions. One of the main areas of research is to further investigate its potential medicinal properties, such as its anti-inflammatory, anti-oxidant, and anti-microbial effects. In addition, further research is needed to explore its potential use in the synthesis of other compounds, such as pharmaceuticals and food additives. Finally, more research is needed to better understand the biochemical and physiological effects of this compound, as well as its potential toxicity in humans.

Synthesis Methods

(2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid is synthesized from a variety of sources, such as plant material, essential oils, and other organic compounds. The most common method of synthesis is through the reaction of 2-amino-1,3-dioxo-2,3-dihydro-1H-isoindole with butanoic acid. This reaction is catalyzed by a strong acid, such as sulfuric acid, and the resulting product is this compound. Other methods of synthesis have also been developed, such as the reaction of 2-amino-1,3-dioxo-2,3-dihydro-1H-isoindole with acetic anhydride, in the presence of a strong acid catalyst.

Scientific Research Applications

(2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid is currently being studied for its potential medicinal properties. It has been shown to possess anti-inflammatory, anti-oxidant, and anti-microbial properties. In addition, it has been found to have potential applications in the treatment of cancer and other diseases. Furthermore, this compound has also been studied for its potential use in the synthesis of other compounds, such as pharmaceuticals and food additives.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid involves the condensation of an amino acid with a diketone followed by decarboxylation and cyclization.", "Starting Materials": [ "L-Aspartic acid", "4-oxo-4-phenylbutanoic acid", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group of L-Aspartic acid with ethyl chloroformate in the presence of triethylamine to form ethyl (2S)-2-aminobutanoate.", "Step 2: Condensation of ethyl (2S)-2-aminobutanoate with 4-oxo-4-phenylbutanoic acid in the presence of sodium hydroxide to form (2S)-2-(1-oxo-1-(phenyl)butan-2-ylamino)butanoic acid.", "Step 3: Decarboxylation of (2S)-2-(1-oxo-1-(phenyl)butan-2-ylamino)butanoic acid with hydrochloric acid in ethanol to form (2S)-2-(1-phenyl-1,3-dioxobutan-2-ylamino)butanoic acid.", "Step 4: Cyclization of (2S)-2-(1-phenyl-1,3-dioxobutan-2-ylamino)butanoic acid with sodium hydroxide in water to form (2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid." ] }

CAS RN

5203-11-2

Molecular Formula

C12H11NO4

Molecular Weight

233.22 g/mol

IUPAC Name

(2S)-2-(1,3-dioxoisoindol-2-yl)butanoic acid

InChI

InChI=1S/C12H11NO4/c1-2-9(12(16)17)13-10(14)7-5-3-4-6-8(7)11(13)15/h3-6,9H,2H2,1H3,(H,16,17)/t9-/m0/s1

InChI Key

URWCIQUEFSJOJG-VIFPVBQESA-N

Isomeric SMILES

CC[C@@H](C(=O)O)N1C(=O)C2=CC=CC=C2C1=O

Canonical SMILES

CCC(C(=O)O)N1C(=O)C2=CC=CC=C2C1=O

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.